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Compound of Interest

Compound Name:
5-Bromothiophene-2-

carbaldehyde

Cat. No.: B154028 Get Quote

An In-depth Technical Guide to 5-
Bromothiophene-2-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromothiophene-2-
carbaldehyde (CAS No. 4701-17-1), a pivotal heterocyclic building block in organic synthesis

and medicinal chemistry. This document details its chemical structure, physicochemical

properties, spectroscopic data, synthesis protocols, key reactions, and applications, with a

focus on its role in drug discovery and materials science.

Chemical Structure and Identification
5-Bromothiophene-2-carbaldehyde is a thiophene derivative characterized by a bromine

atom at the 5-position and a formyl group at the 2-position of the thiophene ring.

Chemical Structure:

CAS Number: 4701-17-1[1][2]

Molecular Formula: C₅H₃BrOS[1][2]

Molecular Weight: 191.05 g/mol [1][3]
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IUPAC Name: 5-bromothiophene-2-carbaldehyde[2][3]

Synonyms: 5-Bromo-2-thiophenecarboxaldehyde, 2-Bromo-5-formylthiophene, 5-

Bromothenaldehyde[3][4]

Physicochemical Properties
5-Bromothiophene-2-carbaldehyde is typically a yellow to brown solid or liquid, depending on

the temperature, and is soluble in common organic solvents like chloroform and methanol.[5][6]

Key physicochemical data are summarized in the table below.

Property Value Reference

Melting Point 55 °C [6]

Boiling Point 105-107 °C at 11 mmHg [6]

Density 1.607 g/mL at 25 °C [6]

Refractive Index (n20/D) 1.637 [6]

Flash Point 210.2 °F (99.0 °C) - closed cup

Solubility
Soluble in chloroform and

methanol
[6]

Appearance

Clear yellow to brown liquid

after melting; Yellow to brown

solid

[4][6]

Spectroscopic Data
Spectroscopic data are crucial for the identification and characterization of 5-
Bromothiophene-2-carbaldehyde.
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Spectroscopy Data Highlights

¹H NMR
Spectra available for this compound. Key shifts

are noted in synthesis protocols.

¹³C NMR Spectra have been recorded for this compound.

Mass Spectrometry (MS)
Mass spectra data are available, confirming the

molecular weight.

Infrared (IR) Spectroscopy
IR spectra are available for functional group

identification.

UV-Visible Spectroscopy UV-Vis spectra have been documented.

Note: Detailed spectra can be found in various chemical databases. For instance,

ChemicalBook and PubChem provide access to ¹H NMR, ¹³C NMR, IR, and mass spectrometry

data.[3][7]

Synthesis and Experimental Protocols
The synthesis of 5-Bromothiophene-2-carbaldehyde is most commonly achieved through the

bromination of 2-thiophenecarboxaldehyde.

Experimental Protocol: Synthesis of 5-Bromothiophene-
2-carbaldehyde[7][11]
Objective: To synthesize 5-Bromothiophene-2-carbaldehyde via electrophilic bromination of

2-thiophenecarboxaldehyde.

Materials:

2-Thiophenecarboxaldehyde (6.0 g, 53.5 mmol)

N-Bromosuccinimide (NBS) (10.4 g, 58.9 mmol)

Anhydrous chloroform (125 mL)

Deionized water
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Anhydrous sodium sulfate

Procedure:

Under a nitrogen atmosphere, dissolve 2-thiophenecarboxaldehyde in anhydrous chloroform.

Slowly add N-bromosuccinimide to the solution.

Stir the reaction mixture at room temperature for 12 hours.

After the reaction is complete, extract the mixture with chloroform (3 x 50 mL).

Combine the organic phases and wash with deionized water (2 x 50 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using chloroform as the eluent

to yield 5-Bromothiophene-2-carbaldehyde.

Diagram of Synthesis Pathway:
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Synthesis of 5-Bromothiophene-2-carbaldehyde

2-Thiophenecarboxaldehyde

Reaction

N-Bromosuccinimide

5-Bromothiophene-2-carbaldehyde

Anhydrous Chloroform, RT, 12h
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Cross-Coupling Reaction Workflow
Combine Reactants:

- 5-Bromothiophene-2-carbaldehyde
- Phenylboronic acid

- Ni catalyst
- K₃PO₄

- 1,4-Dioxane

Heat to 80°C and stir for 4 hours

Dilute with EtOAc and filter

Wash with H₂O and brine

Dry organic phase and concentrate

Purify product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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